2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate
Overview
Description
2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate is a chemical compound that is widely used in scientific research. It is a fluorescent probe that is used to study the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of 2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate involves its ability to bind to biomolecules and emit fluorescence upon excitation with light. The intensity of the fluorescence is proportional to the amount of binding that occurs, allowing researchers to quantify the binding of various compounds to biomolecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to bind to biomolecules. It has been shown to bind to proteins, DNA, and other biomolecules, affecting their structure and function. It has also been shown to affect the dynamics of lipid membranes and the transport of ions across cell membranes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate in lab experiments is its high sensitivity and specificity for binding to biomolecules. It is also relatively easy to use and can be used in a variety of experimental conditions. However, one limitation of this compound is its potential toxicity to cells and organisms, which can affect the results of experiments.
Future Directions
There are many future directions for research involving 2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate. One direction is the development of new fluorescent probes that are more specific and sensitive for binding to biomolecules. Another direction is the use of this compound in imaging techniques to study the dynamics of cells and tissues. Additionally, the potential toxicity of this compound should be further investigated to ensure its safety in experimental conditions.
Synthesis Methods
The synthesis of 2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate involves the condensation of 2-naphthaldehyde and 4-dimethylaminobenzoyl chloride in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography.
Scientific Research Applications
2-(1-naphthyl)-2-oxoethyl 4-(dimethylamino)benzoate is used in a variety of scientific research applications. It is commonly used as a fluorescent probe to study the binding of various compounds to proteins, DNA, and other biomolecules. It is also used to study the dynamics of lipid membranes and the transport of ions across cell membranes.
properties
IUPAC Name |
(2-naphthalen-1-yl-2-oxoethyl) 4-(dimethylamino)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-22(2)17-12-10-16(11-13-17)21(24)25-14-20(23)19-9-5-7-15-6-3-4-8-18(15)19/h3-13H,14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWUAHPNAMJNBDU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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